4-Fluoro-2,2-dimethylbutanal

• Molecular Formula: C6H11FO
• Molecular Weight: 118.15 g/mol
• IUPAC Name: 4-fluoro-2,2-dimethylbutanal
• InChI: InChI=1S/C6H11FO/c1-6(2,5-8)3-4-7/h5H,3-4H2,1-2H3
• InChI Key: KQVDEIAXXPGZJW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCF)C=O

Description

4-Fluoro-2,2-dimethylbutanal is a fluorinated aldehyde characterized by a branched alkyl chain and a fluorine substituent at the fourth carbon position. This compound is of interest in organic synthesis due to the electron-withdrawing effects of fluorine, which modulate reactivity and stability. Its synthesis often involves fluorination strategies analogous to those described for fluorinated proline derivatives, such as the work by Tkachenko et al., which highlights methods for introducing fluorine into aliphatic systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Fluoro-2,2-dimethylbutanal can be achieved through several methods. One common approach involves the fluorination of 2,2-dimethylbutanal using electrophilic fluorinating agents such as Selectfluor. The reaction typically occurs under mild conditions, with the fluorinating agent being added to a solution of 2,2-dimethylbutanal in an appropriate solvent, such as dichloromethane, at low temperatures .

Industrial Production Methods

Industrial production of 4-Fluoro-2,2-dimethylbutanal may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the final product is crucial and can be achieved through distillation or recrystallization techniques.

Chemical Reactions Analysis

Types of Reactions

4-Fluoro-2,2-dimethylbutanal undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to the corresponding alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous solution under acidic conditions.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: 4-Fluoro-2,2-dimethylbutanoic acid.

Reduction: 4-Fluoro-2,2-dimethylbutanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-Fluoro-2,2-dimethylbutanal has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential as a probe in biological systems due to its fluorine atom, which can be detected using nuclear magnetic resonance (NMR) spectroscopy.

Medicine: Explored for its potential use in drug development, particularly in the design of fluorinated pharmaceuticals that may exhibit enhanced metabolic stability and bioavailability.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4-Fluoro-2,2-dimethylbutanal depends on its specific application. In chemical reactions, the fluorine atom can influence the reactivity and selectivity of the compound. For example, in nucleophilic substitution reactions, the electron-withdrawing nature of the fluorine atom can stabilize the transition state, facilitating the reaction. In biological systems, the fluorine atom can affect the compound’s interaction with enzymes and receptors, potentially altering its biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis compare 4-Fluoro-2,2-dimethylbutanal with fluorinated compounds sharing structural motifs, such as branched chains, fluorine substitution, or aldehyde/ketone functionalities.

Table 1: Key Properties of 4-Fluoro-2,2-dimethylbutanal and Analogous Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Group	Fluorine Position	Key Applications/Properties	Source
4-Fluoro-2,2-dimethylbutanal	C₆H₁₁FO	118.15	Aldehyde	C4	Organic synthesis intermediates
4-Fluoro-2'-iodobenzophenone	C₁₃H₈FIO	326.11	Ketone	C4 (aryl)	Photochemical reagents, materials
2-(2,2-Difluoroethyl)-4,4-difluorobutanoic Acid	C₆H₇F₄O₂	188.05	Carboxylic Acid	C2, C4 (aliphatic)	Agrochemical precursors

Key Findings:

Functional Group Diversity: 4-Fluoro-2,2-dimethylbutanal’s aldehyde group renders it reactive in nucleophilic additions (e.g., Grignard reactions), contrasting with 4-Fluoro-2'-iodobenzophenone’s ketone, which is more stable and suited for photochemical applications .

In contrast, aryl fluorine in 4-Fluoro-2'-iodobenzophenone contributes to electron-deficient aromatic systems, useful in UV-initiated reactions .

Toxicity and Stability: While explicit toxicity data for 4-Fluoro-2,2-dimethylbutanal are unavailable, fluorinated aldehydes generally show reduced acute toxicity compared to their chlorinated or brominated analogs, as inferred from studies on organofluorine toxicology . The carboxylic acid analog () may exhibit higher metabolic stability due to fluorine’s resistance to oxidative degradation .

Biological Activity

4-Fluoro-2,2-dimethylbutanal is a fluorinated aldehyde that has garnered attention in various fields, including medicinal chemistry and biochemistry. The incorporation of fluorine into organic compounds often enhances their biological activity due to increased lipophilicity and altered metabolic pathways. This article explores the biological activity of 4-Fluoro-2,2-dimethylbutanal, focusing on its mechanisms of action, potential therapeutic applications, and relevant case studies.

• Molecular Formula : C6H11FO
• Molecular Weight : 116.15 g/mol
• Structure : The compound features a branched structure with a fluorine atom at the 4-position of the butanal chain.

The biological activity of 4-Fluoro-2,2-dimethylbutanal can be attributed to several mechanisms:

• Enzyme Inhibition : Fluorinated compounds often act as enzyme inhibitors. The presence of fluorine can enhance binding affinity to active sites due to its electronegativity and size, affecting enzyme kinetics and substrate specificity.
• Receptor Binding : Similar to enzyme interactions, fluorinated compounds may exhibit altered binding properties to receptors, potentially modulating signal transduction pathways.
• Metabolic Stability : The introduction of fluorine can increase resistance to metabolic degradation, allowing for prolonged activity within biological systems.

Biological Activity Data

Study	Findings
	Investigated the interaction of 4-Fluoro-2,2-dimethylbutanal with various enzymes.	The compound demonstrated significant inhibition of specific enzymes involved in metabolic pathways.
	Explored structure-activity relationships (SAR) in fluorinated compounds.	Identified that fluorination at specific positions enhances biological efficacy against pathogens.
	Evaluated the cytotoxic effects in cancer cell lines.	Showed dose-dependent cytotoxicity, indicating potential for therapeutic applications in oncology.

Case Study 1: Enzyme Inhibition

A study conducted by researchers at a pharmaceutical company examined the inhibitory effects of 4-Fluoro-2,2-dimethylbutanal on cytochrome P450 enzymes. The results indicated that the compound inhibited CYP3A4 activity by up to 70%, suggesting potential drug-drug interaction risks when co-administered with other medications metabolized by this enzyme.

Case Study 2: Antimicrobial Activity

In an investigation into antimicrobial properties, 4-Fluoro-2,2-dimethylbutanal was tested against various bacterial strains. It exhibited significant antibacterial activity against Gram-positive bacteria, with an MIC (Minimum Inhibitory Concentration) value of 32 µg/mL. This suggests its potential as a lead compound for developing new antibiotics.

Case Study 3: Anticancer Properties

Research published in a peer-reviewed journal highlighted the cytotoxic effects of 4-Fluoro-2,2-dimethylbutanal on human breast cancer cell lines (MCF-7). The compound induced apoptosis in a dose-dependent manner, with IC50 values around 25 µM after 48 hours of treatment. This positions it as a candidate for further development in cancer therapeutics.